Cas no 2228849-81-6 (1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228849-81-6
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5778141
• PubChem ID: 165635432
• Update Time: 2025-10-29

1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1975667
• 1-(2-chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228849-81-6
• 1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13ClO3/c1-11(2)6-12(11,10(15)16)9-7(13)4-3-5-8(9)14/h3-5,14H,6H2,1-2H3,(H,15,16)
• InChI Key： BZHIHDWHKGTPPY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(C(=O)O)CC1(C)C)O

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228849-81-6)

1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228849-81-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with various functional groups, which often enhances its biological activity and reactivity. The presence of both chloro and hydroxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and synthetic chemistry.

The structure of 1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane core substituted at the 1-position with a carboxylic acid group, while the aromatic ring is functionalized at the 2- and 6-positions with a chloro group and a hydroxy group, respectively. This arrangement creates a molecule with distinct chemical and pharmacological properties. The cyclopropane ring itself is known for its high strain energy, which can be exploited to enhance binding affinity to biological targets. Additionally, the aromatic ring serves as a platform for further derivatization, allowing chemists to modulate the compound's activity through structural modifications.

In recent years, there has been growing interest in cyclopropanecarboxylic acid derivatives due to their potential applications in medicinal chemistry. These compounds have been explored as intermediates in the synthesis of various pharmacologically active agents, including those targeting inflammatory diseases, neurological disorders, and cancer. The hydroxy group in particular plays a crucial role in determining the molecule's solubility and metabolic stability, while the chloro group can serve as a handle for further functionalization via nucleophilic substitution reactions.

One of the most compelling aspects of 1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is its utility as a building block in drug design. The cyclopropane moiety can interact favorably with biological targets due to its rigid three-membered ring structure, which can mimic natural product scaffolds or disrupt protein-protein interactions. Furthermore, the presence of both polar and non-polar substituents allows for optimization of solubility and membrane permeability, key factors in drug development.

Recent studies have highlighted the potential of this compound in addressing unmet medical needs. For instance, researchers have investigated its derivatives as inhibitors of enzymes involved in inflammatory pathways. The combination of chloro and hydroxy functionalities has been shown to enhance binding affinity to target proteins, leading to more potent and selective pharmacological effects. Additionally, computational modeling studies have suggested that modifications to the cyclopropane ring can improve pharmacokinetic properties, such as bioavailability and metabolic clearance.

The synthetic pathways for preparing 1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid are also of considerable interest. Traditional methods often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, advances in synthetic methodology have enabled more efficient routes to this compound, including catalytic processes that minimize waste and improve yield. These developments are crucial for scaling up production and making the compound more accessible for research purposes.

In conclusion,1-(2-Chloro-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents an exciting opportunity for medicinal chemists seeking novel molecular scaffolds. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives,CAS No. 2228849-81-6 will undoubtedly remain a key reference in the field of pharmaceutical chemistry.